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Mechanism of Action and Validation Assays

The core mechanism validated for fulacimstat involves its inhibition of chymase, a mast cell-derived serine

protease. Recent studies have uncovered that chymase directly inactivates plasmin within the fibrin network

of a thrombus. Fulacimstat, by inhibiting chymase, preserves plasmin's fibrinolytic activity, promoting clot

dissolution without significantly impacting bleeding time [1] [2] [3].

The diagram below illustrates this pathway and the experimental workflow used for validation.
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Experimental Validation Workflow
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Summary of Key Validation Data

The following tables summarize the quantitative data from key experiments validating fulacimstat's activity

and selectivity.

Table 1: Potency and Selectivity Profile of Fulacimstat [1] [2]
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Parameter Result Experimental Context

IC₅₀ for Human Chymase 4 nM Enzymatic high-throughput screen using
recombinant human chymase and a

fluorogenic substrate.

IC₅₀ for Plasmin > 2 µM Selectivity testing against serine proteases

of the hemostatic system.

IC₅₀ for other serine proteases
(e.g., plasma kallikrein, thrombin, tPA,
Factor Xa, FXIa)

> 2 µM Selectivity testing, demonstrating a high

degree of specificity for chymase.

Chymase Activity in Human
Thrombi

Fulacimstat-
sensitive

Fluorogenic assay on thrombi from
thrombectomy patients; activity was

inhibited by fulacimstat.

Table 2: Functional Profibrinolytic Effects in Human Blood Clots [1] [3]

Parameter Result Experimental Context

Effect of rCMA-1
(recombinant chymase)

Concentration-dependent
decrease in clot lysis.

In vitro thrombolysis assay with halo-

shaped human blood clots.

Effect of Fulacimstat
alone

Accelerated clot
dissolution.

In vitro thrombolysis assay. The effect was

reversed by a plasmin inhibitor (BAY
1214237).

Bleeding Risk
(Preclinical)

No increase in bleeding
time.

Noted in animal models of thrombosis, a
key distinction from tPA [2].

Detailed Experimental Protocols

The validation of fulacimstat relied on several key experimental models.
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In Vitro Thrombolysis Assay: This high-throughput method uses 20 µL of citrated human whole

blood from healthy donors to form halo-shaped clots in a 96-well plate [1] [3]. Clotting is initiated by

recalcification (adding calcium chloride). Test compounds (e.g., recombinant chymase/rCMA-1,

fulacimstat) are added to the blood sample before clot formation. The thrombolytic process is

monitored over time by measuring the increase in absorbance as red blood cells are released during

clot dissolution [1] [3].

Fluorogenic Assay for Enzymatic Activity: This protocol is used to detect and quantify chymase

activity directly within clots [1] [3]. Human thromboembolic biopsies or in vitro-generated clots are

homogenized, and the extracts are incubated in a plate with a fluorogenic chymase substrate (Abz-

HPFHL-Lys(Dnp)-NH₂). Enzymatic activity is measured by the release of a fluorescent signal, which

can be inhibited by pre-treating the samples with fulacimstat.

Selectivity Profiling: The high selectivity of fulacimstat for chymase over other related serine

proteases (like plasmin, thrombin, Factor Xa) was determined by measuring its half-maximal

inhibitory concentration (IC₅₀) against each enzyme in separate biochemical assays [1] [2]. A

significantly higher IC₅₀ value against other enzymes indicates strong selectivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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